6-phenyl-3-[(4-phenyl-1-azepanyl)carbonyl]imidazo[2,1-b][1,3]thiazole

• IUPAC Name: (4-phenylazepan-1-yl)-(6-phenylimidazo[2,1-b][1,3]thiazol-3-yl)methanone
• InChI: InChI=1S/C24H23N3OS/c28-23(26-14-7-12-19(13-15-26)18-8-3-1-4-9-18)22-17-29-24-25-21(16-27(22)24)20-10-5-2-6-11-20/h1-6,8-11,16-17,19H,7,12-15H2
• InChI Key: QUHNVIUKYQAMAI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCN(C1)C(=O)C2=CSC3=NC(=CN23)C4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C24H23N3OS
• Molecular Weight: 401.5 g/mol

Description

6-phenyl-3-[(4-phenyl-1-azepanyl)carbonyl]imidazo[2,1-b][1,3]thiazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound belongs to the class of imidazo[2,1-b][1,3]thiazole derivatives and has been synthesized using various methods.

Mechanism of Action

The exact mechanism of action of 6-phenyl-3-[(4-phenyl-1-azepanyl)carbonyl]imidazo[2,1-b][1,3]thiazole is not fully understood. However, it has been suggested that the compound may exert its biological activities by interacting with specific receptors or enzymes in the target cells.
Biochemical and Physiological Effects:
Studies have shown that 6-phenyl-3-[(4-phenyl-1-azepanyl)carbonyl]imidazo[2,1-b][1,3]thiazole exhibits significant biochemical and physiological effects. It has been reported to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, this compound has also been shown to possess significant antimicrobial activity against various bacterial and fungal strains.

Advantages and Limitations for Lab Experiments

The compound 6-phenyl-3-[(4-phenyl-1-azepanyl)carbonyl]imidazo[2,1-b][1,3]thiazole has several advantages for use in lab experiments. It is readily available and can be synthesized using simple methods. Additionally, this compound exhibits significant biological activities, making it a promising candidate for further research. However, one of the limitations of using this compound in lab experiments is its potential toxicity, which may require the use of appropriate safety measures.

Future Directions

There are several potential future directions for research on 6-phenyl-3-[(4-phenyl-1-azepanyl)carbonyl]imidazo[2,1-b][1,3]thiazole. One of the areas of interest is the development of new derivatives of this compound with improved biological activities. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and its potential use as a fluorescent probe for the detection of metal ions. Furthermore, the potential use of this compound in the development of new antimicrobial and anticancer agents should be explored.

Synthesis Methods

The synthesis of 6-phenyl-3-[(4-phenyl-1-azepanyl)carbonyl]imidazo[2,1-b][1,3]thiazole has been reported in the literature using different methods. One of the most commonly used methods involves the reaction of 2-mercaptoimidazole with 4-phenyl-1-azepanone in the presence of a base and a catalyst. The resulting intermediate is then reacted with phenyl isothiocyanate to obtain the final product.

Scientific Research Applications

The compound 6-phenyl-3-[(4-phenyl-1-azepanyl)carbonyl]imidazo[2,1-b][1,3]thiazole has been extensively studied for its potential applications in various fields of scientific research. It has been reported to exhibit significant antimicrobial, anticancer, and anti-inflammatory activities. Additionally, this compound has also been studied for its potential use as a fluorescent probe for the detection of metal ions.